Cas no 2228214-89-7 (2,2-difluoro-3-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}propan-1-amine)

• Product Name: 2,2-difluoro-3-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}propan-1-amine
• CAS No: 2228214-89-7
• MF: C₁₁H₁₃F₂N₃
• MW: 225.237828969955
• CID: 5807653
• PubChem ID: 165853472
• Update Time: 2025-05-20

2,2-difluoro-3-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}propan-1-amine
• 2228214-89-7
• EN300-1952297
• 2,2-difluoro-3-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}propan-1-amine

• Inchi： 1S/C11H13F2N3/c1-16-6-8(5-11(12,13)7-14)9-3-2-4-15-10(9)16/h2-4,6H,5,7,14H2,1H3
• InChI Key： HZQPMYDSEBQPGP-UHFFFAOYSA-N
• SMILES： FC(CN)(CC1=CN(C)C2C1=CC=CN=2)F

Computed Properties

• Exact Mass: 225.10775375g/mol
• Monoisotopic Mass: 225.10775375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 43.8Ų

Additional information on 2,2-difluoro-3-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}propan-1-amine

Research Brief on 2,2-Difluoro-3-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}propan-1-amine (CAS: 2228214-89-7)

2,2-Difluoro-3-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}propan-1-amine (CAS: 2228214-89-7) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyrrolopyridine scaffold and difluoropropanamine moiety, has shown promising potential in various therapeutic applications, particularly in oncology and neurodegenerative diseases. The following research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and preclinical efficacy.

The synthesis of 2,2-difluoro-3-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}propan-1-amine involves a multi-step process that leverages modern synthetic organic chemistry techniques. Recent studies have highlighted the use of palladium-catalyzed cross-coupling reactions to construct the pyrrolopyridine core, followed by selective fluorination to introduce the difluoropropanamine side chain. The compound's structural uniqueness lies in its ability to interact with specific biological targets, such as kinases and G-protein-coupled receptors (GPCRs), making it a valuable candidate for drug discovery programs.

In preclinical studies, 2,2-difluoro-3-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}propan-1-amine has demonstrated potent inhibitory activity against several cancer-associated kinases, including those involved in the PI3K/AKT/mTOR pathway. This pathway is frequently dysregulated in various cancers, and targeting it has been a major focus of oncology research. The compound's ability to selectively inhibit these kinases while exhibiting minimal off-target effects underscores its potential as a therapeutic agent. Additionally, its pharmacokinetic profile, including oral bioavailability and metabolic stability, has been evaluated in rodent models, with promising results.

Beyond oncology, emerging research suggests that this compound may also have applications in neurodegenerative diseases. Preliminary data indicate that it can modulate neuroinflammatory pathways by inhibiting microglial activation, a key driver of neuroinflammation in conditions such as Alzheimer's disease and Parkinson's disease. These findings open new avenues for exploring its therapeutic potential in central nervous system (CNS) disorders, although further studies are needed to validate these effects in more complex models.

In conclusion, 2,2-difluoro-3-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}propan-1-amine represents a promising small molecule with diverse therapeutic applications. Its unique chemical structure and potent biological activity make it a compelling candidate for further development. Future research should focus on optimizing its pharmacokinetic properties, elucidating its precise mechanism of action, and advancing it into clinical trials to fully realize its therapeutic potential. This compound exemplifies the intersection of chemical innovation and biological discovery, highlighting the importance of continued investment in novel small molecule therapeutics.